Cas no 1703793-34-3 (Avapritinib)

• Product Name: Avapritinib
• CAS No: 1703793-34-3
• MF: C₂₆H₂₇FN₁₀
• MW: 498.5580
• MDL: MFCD31544325
• CID: 4551483
• PubChem ID: 118023034
• Update Time: 2025-05-26

Avapritinib Chemical and Physical Properties

Names and Identifiers

• BLU-285
• (S)-1-(4-fluorophenyl)-1-(2-(4-(6-(1-methyl-1H-pyrazol-4-yl)pyrrolo[2,1-f][1,2,4]triazin-4-yl)piperazin-1-yl)pyrimidin-5-yl)ethanamine
• Avapritinib
• BLU285
• 513P80B4YJ
• (1S)-1-(4-fluorophenyl)-1-[2-[4-[6-(1-methylpyrazol-4-yl)pyrrolo[2,1-f][1,2,4]triazin-4-yl]piperazin-1-yl]pyrimidin-5-yl]ethanamine
• (S)-1-(4-Fluorophenyl)-1-(2-(4-(6-(1-methyl-1H-pyrazol-4-yl)pyrrolo[2,1-f][1,2,4]triazin-4-yl)piperazin-1-yl)pyrimidin-5-yl)ethan-1-amine
• Ayvakit
• Avapritinib [INN]
• Ayvakit (TN)
• Avapritinib (USAN/INN)
• GTPL10368
• s8553

• MDL： MFCD31544325
• Inchi： 1S/C26H27FN10/c1-26(28,20-3-5-22(27)6-4-20)21-13-29-25(30-14-21)36-9-7-35(8-10-36)24-23-11-18(16-37(23)33-17-31-24)19-12-32-34(2)15-19/h3-6,11-17H,7-10,28H2,1-2H3/t26-/m0/s1
• InChI Key： DWYRIWUZIJHQKQ-SANMLTNESA-N
• SMILES： FC1C=CC(=CC=1)[C@@](C)(C1C=NC(=NC=1)N1CCN(C2C3=CC(C4C=NN(C)C=4)=CN3N=CN=2)CC1)N

Computed Properties

• Exact Mass: 498.240419g/mol
• Monoisotopic Mass: 498.240419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 5
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 106
• Molecular Weight: 498.6g/mol

Avapritinib Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Avapritinib

Avapritinib: A Comprehensive Overview

Avapritinib, also known by its CAS number 1703793-34-3, is a highly potent and selective inhibitor of the KIT and PDGFRA tyrosine kinases, which are key drivers of various cancers, particularly gastrointestinal stromal tumors (GIST). Developed by Blueprint Medicines, Avapritinib has emerged as a groundbreaking therapy in the field of oncology, offering new hope for patients with advanced or metastatic GIST who have limited treatment options.

The discovery and development of Avapritinib were driven by the need to address the limitations of existing therapies for GIST. Traditional treatments, such as imatinib and sunitinib, have shown significant efficacy but often lead to resistance over time. By targeting specific mutations in the KIT and PDGFRA genes, Avapritinib demonstrates a higher affinity for these kinases compared to earlier-generation inhibitors, making it a more effective option for patients with resistant or refractory disease.

Recent clinical trials have highlighted the remarkable efficacy of Avapritinib in treating GIST. A phase II trial published in the New England Journal of Medicine reported an objective response rate of 84% in patients with advanced GIST harboring exon 11 mutations. These findings underscore the potential of Avapritinib as a first-line therapy for this patient population. Furthermore, ongoing studies are exploring its efficacy in combination with other targeted therapies to enhance outcomes and overcome resistance mechanisms.

In addition to its therapeutic benefits, Avapritinib's safety profile has been well-documented. Common side effects include fatigue, nausea, and diarrhea, which are generally manageable with supportive care. However, careful monitoring is required due to the potential for more serious adverse events, such as cardiotoxicity and hepatic dysfunction. Clinicians are advised to adhere to established guidelines when prescribing Avapritinib to ensure optimal patient safety.

The mechanism of action of Avapritinib involves selective inhibition of mutant KIT and PDGFRA kinases without significantly affecting wild-type enzymes, thereby minimizing off-target effects. This selectivity is achieved through a unique binding mode that exploits structural differences between mutant and wild-type kinases. Recent structural studies have provided deeper insights into how Avapritinib's design enables this selectivity, paving the way for the development of next-generation kinase inhibitors.

Beyond its role in GIST treatment, researchers are investigating the potential of Avapritinib strong> in other malignancies characterized by KIT or PDGFRA mutations. For instance, early-stage trials in systemic mastocytosis (SM) have shown promising results, suggesting that Avapritinib strong could be a valuable addition to the treatment arsenal for this rare disease. These explorations highlight the versatility of < strong > Avapritinib strong > as a targeted therapy across diverse oncologic indications.

In conclusion, < strong > Avapritinib strong > represents a significant advancement in the field of precision medicine for cancer treatment. Its potent activity against mutant KIT and PDGFRA kinases, coupled with a favorable safety profile, positions it as a cornerstone therapy for GIST and potentially other cancers. As research continues to uncover new applications and optimize its use, < strong > Avapri tin ib strong > is expected to play an increasingly important role in oncology practice.